3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde

Core Science & Biosynthesis

3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde safety data sheet (SDS)

An In-Depth Technical Guide to the Safe Handling of 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde

Disclaimer: As a Senior Application Scientist, it is my priority to ensure the highest standards of safety and scientific integrity. The compound 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde is a specialized chemical for research and development purposes.[1] A specific, verified Safety Data Sheet (SDS) for this exact molecule is not publicly available at the time of this writing. Therefore, this guide has been synthesized with expert analysis of data from closely related structural analogs, including 2-nitrocinnamaldehyde, various nitrophenyl derivatives, and substituted hydroxybenzaldehydes. The recommendations herein are grounded in the known reactivity and toxicology of its constituent functional groups (an aldehyde, a nitroaromatic ring, and a hydroxylated acryloyl system). Researchers must treat this compound with the utmost caution, assuming it possesses the hazards identified for its analogs.

Core Hazard Identification and Synthesis

The primary hazards associated with compounds structurally similar to 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde are well-defined. The α,β-unsaturated aldehyde moiety, the nitrophenyl group, and the phenolic hydroxyl group each contribute to the overall toxicological and reactivity profile. Based on authoritative data for close analogs like trans-2-nitrocinnamaldehyde, the following Globally Harmonized System (GHS) classifications are anticipated.[2][3]

• Skin Irritation (Category 2): Causes skin irritation.[2][4]

• Serious Eye Irritation (Category 2): Causes serious eye irritation.[2][4]

• Skin Sensitization (Category 1): May cause an allergic skin reaction.[2][4]

• Acute Toxicity, Oral (Category 4, Inferred): Harmful if swallowed.[5]

• Hazardous to the Aquatic Environment, Chronic (Category 3): Harmful to aquatic life with long lasting effects.[4]

Table 1: Synthesized GHS Hazard and Precautionary Statements

GHS Classification	Code	Statement	Source
Hazard Statements	H315	Causes skin irritation.	[2][4]
H319	Causes serious eye irritation.	[2][4]
H317	May cause an allergic skin reaction.	[2][4]
H412	Harmful to aquatic life with long lasting effects.	[4]
Precautionary Statements	P261	Avoid breathing dust/fume/gas/mist/vapours/spray.	[2][4]
P273	Avoid release to the environment.	[4]
P280	Wear protective gloves / eye protection / face protection.	[2][4]
P302 + P352	IF ON SKIN: Wash with plenty of soap and water.	[6]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[4]
P333 + P313	If skin irritation or rash occurs: Get medical advice/attention.	[4]
P501	Dispose of contents/container in accordance with local/regional/national/international regulations.

Physicochemical Profile and Inferred Properties

Direct experimental data for 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde is limited. However, we can infer its likely properties from its analogs, 2-nitrocinnamaldehyde and other substituted benzaldehydes. This information is critical for anticipating its behavior during handling and in experimental setups.

Table 2: Inferred Physicochemical Properties

Property	Inferred Value / Description	Rationale / Analog Source
Appearance	Light yellow to yellow-brown crystalline solid or powder.	Based on 2-nitrocinnamaldehyde.[3][7]
Molecular Formula	C₉H₇NO₄	-
Molecular Weight	193.16 g/mol	-
Melting Point	Expected to be a solid with a melting point likely >100 °C.	2-Nitrocinnamaldehyde melts at 127-129 °C.[2][8]
Solubility	Insoluble in water; Soluble in organic solvents like methanol, ethanol, and acetone.	Based on 2-nitrocinnamaldehyde and 5-nitrosalicylaldehyde.[3][7][9]
Stability	Generally stable under standard laboratory conditions. Sensitive to strong acids, bases, and oxidizing agents.	Based on general chemical principles and data for related compounds.[10]
Air Sensitivity	May be air sensitive.	2-Nitrocinnamaldehyde is noted as air sensitive.[7]

Experimental Protocols: Safe Handling and Engineering Controls

The causality behind these protocols is to minimize all potential routes of exposure—dermal, ocular, and inhalation—by establishing multiple barriers between the researcher and the chemical.

Protocol 3.1: Weighing and Aliquoting Solid Compound

• Preparation: Before handling the compound, ensure the designated workspace (e.g., a chemical fume hood) is clean and uncluttered. Verify that the fume hood has a current certification and is functioning correctly (check airflow monitor).

• Personal Protective Equipment (PPE): Don appropriate PPE in the correct order: standard lab coat, nitrile gloves (ensure compatibility; check glove manufacturer's guide), and safety goggles with side shields. A face shield may be worn over goggles for added protection.[11]

• Engineering Controls: Conduct all manipulations that may generate dust, including weighing and transfers, inside a certified chemical fume hood.[12] This is a critical step to prevent inhalation of airborne particles.

• Weighing: Use a tared, sealed container (e.g., a vial with a screw cap) to weigh the compound. Alternatively, use an anti-static weigh boat. Do not weigh directly on the balance pan.

• Transfer: Use a spatula to carefully transfer the solid. Avoid scooping actions that could aerosolize the powder. If creating solutions, add the solvent to the solid slowly to prevent splashing.

• Cleanup: After handling, decontaminate the spatula and work surface. A detergent solution is preferred; avoid volatile solvents that could increase vapor exposure.[4] Dispose of all contaminated disposable materials (e.g., weigh boats, gloves) in a designated hazardous waste container.

• Doffing PPE: Remove PPE in the reverse order of donning, being careful not to touch the outside of contaminated gloves with bare hands. Wash hands thoroughly with soap and water after the procedure is complete.[13]

Diagram 1: PPE Workflow for Handling Hazardous Solids

Caption: Workflow for donning and doffing Personal Protective Equipment (PPE).

Emergency Procedures and First-Aid Measures

Rapid and correct response to an exposure is critical. The following measures are based on protocols for irritants, sensitizers, and moderately toxic chemicals.[4][5]

• Eye Contact: Immediately flush eyes with copious amounts of clean, fresh water for at least 15 minutes, holding the eyelids apart to ensure rinsing of the entire surface. Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected area thoroughly with soap and plenty of water. If skin irritation or a rash develops, seek medical advice.[4][6]

• Inhalation: Move the affected person to fresh air and keep them in a position comfortable for breathing. If respiratory symptoms occur, seek medical attention.[5][12]

• Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Seek immediate medical attention and show the container or label.

Diagram 2: Spill Response Logic

Caption: Logical workflow for responding to a chemical spill.

Toxicology and Reactivity Profile

Toxicological Summary

The toxicological profile is inferred from its structural components. The acrylaldehyde moiety is a known Michael acceptor, which can react with biological nucleophiles like cysteine residues in proteins, leading to skin sensitization and irritation. The nitrophenyl group can contribute to overall toxicity.

• Acute Toxicity: An oral LD50 for a mixture containing a related acrylate was >2,000 mg/kg in rats, suggesting low acute oral toxicity.[4] However, the specific toxicity of this compound is unknown and it should be handled as if it were harmful.

• Skin and Eye Irritation: The compound is expected to be a significant irritant to both skin and eyes, consistent with GHS Category 2 classifications for its analogs.[2][4]

• Sensitization: There is a strong potential for this compound to be a skin sensitizer, leading to allergic contact dermatitis upon repeated exposure.[2][4]

• Carcinogenicity, Mutagenicity, Reproductive Toxicity (CMR): Based on available data for closely related substances, there is no current evidence to classify this compound as a carcinogen, mutagen, or reproductive toxicant.[4]

Reactivity and Stability

• Stability: The compound is expected to be stable under recommended storage conditions (cool, dry, dark).[14]

• Incompatible Materials: Avoid strong oxidizing agents, strong reducing agents, strong acids, and strong bases.[5][6] Exothermic reactions may occur.[4]

• Hazardous Decomposition: Upon combustion or exposure to high temperatures, hazardous decomposition products such as carbon monoxide, carbon dioxide, and nitrogen oxides (NOx) will be produced.[4][15]

Storage and Disposal

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[16] Keep away from incompatible materials.[13] The storage temperature for the analog trans-2-nitrocinnamaldehyde is recommended at 2-8°C, which is a prudent guideline to follow.[2]

• Disposal: This material must be disposed of as hazardous chemical waste.[11] Do not allow it to enter drains or the environment. All waste must be handled in accordance with local, state, and federal regulations.[12] Uncleaned containers should be treated as the product itself.

References

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• (2E)-3-(2-nitrophenyl)-2-propenal - 1466-88-2, C9H7NO3, density, melting point, boiling point, structural formula, synthesis. (2025, May 20). ECHEMI.
• 2-Nitrocinnamaldehyde. (n.d.). Grokipedia.
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Protocols & Analytical Methods

Application Note: A Protocol for the Synthesis of Quinolines via Reductive Cyclization of 2-(2-Nitrophenyl)malonaldehyde

Abstract: This document provides a comprehensive guide for the synthesis of quinoline derivatives through the reductive cyclization of 2-(2-nitrophenyl)malonaldehyde. Quinolines are a cornerstone of medicinal chemistry, forming the structural basis for a wide array of pharmaceuticals.[1][2] This protocol leverages a two-step, one-pot sequence involving the reduction of an aromatic nitro group followed by an intramolecular cyclization. The presented methodology is grounded in established chemical principles, combining the efficiency of catalytic transfer hydrogenation for the nitro group reduction with the robust and classic Friedländer annulation for the subsequent ring formation.[3][4][5] This application note is intended for researchers in organic synthesis, medicinal chemistry, and drug development, offering a detailed experimental procedure, mechanistic insights, and safety considerations.

Introduction and Scientific Background

The quinoline scaffold is a privileged structure in drug discovery, present in numerous compounds with diverse pharmacological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1][2] Consequently, the development of efficient and versatile methods for the synthesis of substituted quinolines is of paramount importance. Traditional methods like the Skraup and Doebner-von Miller syntheses often require harsh conditions.[6][7][8] The Friedländer annulation, which involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group, offers a more direct and often milder alternative for constructing polysubstituted quinolines.[3][4][5]

This protocol details a modern variation of this classic transformation. Instead of starting with the 2-aminoaryl derivative, we utilize the corresponding 2-nitroaryl precursor, 2-(2-nitrophenyl)malonaldehyde.[9][10] The synthesis is achieved via an in-situ reductive cyclization. The first step involves the chemoselective reduction of the nitro group to an amine. This is immediately followed by a spontaneous intramolecular cyclization of the transient 2-aminophenylmalonaldehyde intermediate to furnish the quinoline product. This one-pot approach enhances efficiency by obviating the need to isolate the often unstable amino intermediate.

For the reduction step, we employ catalytic transfer hydrogenation (CTH). CTH is a powerful and experimentally convenient alternative to using high-pressure hydrogen gas.[11][12] Reagents such as ammonium formate or hydrazine hydrate serve as the hydrogen source in the presence of a transition metal catalyst, typically palladium on carbon (Pd/C).[11][13] This method is well-documented for its high efficiency and excellent tolerance of various functional groups, making it ideal for this transformation.[13][14]

Reaction Mechanism and Workflow

The overall transformation proceeds in two distinct mechanistic stages within a single pot:

• Reduction of the Nitro Group: The process begins with the catalytic transfer hydrogenation of the nitro group on the 2-(2-nitrophenyl)malonaldehyde. Palladium on carbon (Pd/C) catalyzes the transfer of hydrogen atoms from the donor molecule (ammonium formate) to the nitro group, reducing it to the corresponding primary amine.[11][13]

• Intramolecular Cyclization (Friedländer Annulation): The in-situ generated 2-aminophenylmalonaldehyde undergoes a rapid, acid- or base-catalyzed intramolecular cyclocondensation.[5] One of the aldehyde groups is attacked by the nucleophilic amino group, forming a hemiaminal intermediate. Subsequent dehydration and tautomerization lead to the formation of the stable aromatic quinoline ring system. This step is a classic example of the Friedländer synthesis.[6][8]

The logical flow of the experimental procedure is depicted below.

Caption: Experimental workflow for the one-pot reductive cyclization.

The chemical transformation is illustrated in the diagram below.

Caption: Overall reaction scheme showing the two key stages.

Detailed Experimental Protocol

This protocol provides a method for the reductive cyclization of 2-(2-nitrophenyl)malonaldehyde to yield quinoline-3-carbaldehyde.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-(2-Nitrophenyl)malonaldehyde (C₉H₇NO₄)[9][10]	≥95%	Fluorochem, Proactive Molecular Research	CAS: 386715-37-3, MW: 193.16 g/mol [9]
Palladium on Carbon (Pd/C)	10 wt. %	Standard Supplier	Handle carefully, pyrophoric when dry.
Ammonium Formate (CH₅NO₂)	≥97%	Standard Supplier	Hydrogen donor.
Ethanol (EtOH)	Anhydrous	Standard Supplier	Reaction solvent.
Ethyl Acetate (EtOAc)	ACS Grade	Standard Supplier	For extraction and chromatography.
Hexanes	ACS Grade	Standard Supplier	For chromatography.
Celite® (Diatomaceous Earth)	---	Standard Supplier	Filtration aid.
Sodium Sulfate (Na₂SO₄)	Anhydrous	Standard Supplier	Drying agent.
Silica Gel	60 Å, 230-400 mesh	Standard Supplier	For column chromatography.

Equipment

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

• Inert atmosphere setup (Nitrogen or Argon)

• Buchner funnel and filter paper

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel coated) and developing chamber

Safety Precautions

• 2-(2-Nitrophenyl)malonaldehyde: May cause skin and eye irritation. Harmful if swallowed or inhaled.[10]

• Palladium on Carbon (Pd/C): Can be pyrophoric, especially after filtration when solvent is present. Do not allow the filtered catalyst to dry in the air. Quench carefully.

• Solvents: Ethyl acetate and hexanes are flammable. Handle all reagents in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(2-nitrophenyl)malonaldehyde (1.0 g, 5.18 mmol).

• Solvent Addition: Add anhydrous ethanol (25 mL) to the flask and stir the mixture to dissolve the starting material.

• Catalyst Addition: Carefully add 10% Pd/C (0.10 g, 10 wt. % of the starting material) to the solution.

• Addition of Hydrogen Donor: In a single portion, add ammonium formate (1.63 g, 25.9 mmol, 5 equivalents).

• Reaction: Heat the reaction mixture to reflux (approximately 80°C) and maintain for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system. The disappearance of the starting material spot indicates reaction completion.

• Workup - Catalyst Removal: Cool the reaction mixture to room temperature. Carefully filter the mixture through a pad of Celite® in a Buchner funnel to remove the Pd/C catalyst. Caution: Keep the Celite®/catalyst pad wet with ethanol to prevent ignition. Wash the pad with a small amount of ethanol (2 x 10 mL).

• Workup - Solvent Removal: Combine the filtrates and concentrate the solution under reduced pressure using a rotary evaporator to remove the ethanol.

• Workup - Extraction: Redissolve the resulting residue in ethyl acetate (50 mL) and wash with water (2 x 25 mL) and then brine (1 x 25 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10% EtOAc and gradually increasing) to afford the pure quinoline-3-carbaldehyde.

• Characterization: Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, MS, IR).

References

• Wu, J., Xia, H.-G., & Gao, K. (2006). Molecular iodine: a highly efficient catalyst in the synthesis of quinolines via Friedländer annulation. Organic & Biomolecular Chemistry, 4(1), 126-129. [Link]

• Varma, R. S. (2009). Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions. ACS Publications. [Link]

• Hosseini-Alfatemi, S. M., et al. (2018). Synthesis of Quinoline Derivatives via the Friedländer Annulation Using a Sulfonic Acid Functionalized Liquid Acid as Dual Solvent-Catalyst. Taylor & Francis Online. [Link]

• Strukil, V., et al. (2018). Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives. MDPI. [Link]

• Li, J., et al. (2018). Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. Taylor & Francis Online. [Link]

• Sandelier, M. J., & DeShong, P. (2007). Reductive Cyclization of o-Nitrophenyl Propargyl Alcohols: Facile Synthesis of Substituted Quinolines. Organic Chemistry Portal. [Link]

• Wang, L., et al. (2019). Intramolecular Reductive Cyclization of o-Nitroarenes via Biradical Recombination. Organic Letters, 21(5), 1438-1443. [Link]

• Palimkar, S. S., et al. (2003). Ionic Liquid-Promoted Regiospecific Friedlander Annulation: Novel Synthesis of Quinolines and Fused Polycyclic Quinolines. The Journal of Organic Chemistry, 68(24), 9371-9378. [Link]

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. [Link]

• Tzani, A., et al. (2025). Hydrazine as a Reducing Agent in Catalytic Transfer Hydrogenation Processes. ChemCatChem. [Link]

• Wang, H., et al. (2023). A switchable reductive cyclization of o-alkyl nitroarenes: divergent synthesis of heterocycles. Green Chemistry. [Link]

• Li, Y., et al. (2024). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. Nanoscale. [Link]

• Uozumi, Y. (2025). Formation of Quinoline N-Oxides by Electrochemical Reductive Cyclization of 2-AllylNitroarenes. Synfacts, 21(05), 509. [Link]

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• Unacademy. (n.d.). Preparation and Properties of Quinoline. [Link]

• Wang, X., et al. (2021). Zn/H2O-mediated tandem reductive cyclization of 2-(2-nitrophenyl)-1H-benzo[d]imidazoles with aldehydes to synthesize 5,6-dihydrobenzo[11][13]imidazo[1,2-c]quinazolines. Organic & Biomolecular Chemistry. [Link]

• Thakur, G. S., et al. (2024). Synthesis of Quinoline and Its Derivatives Using Various Name Reactions. IIP Series. [Link]

• PubChem. (n.d.). 2-(2-Nitrophenyl)malondialdehyde. [Link]

• Delalu, H., et al. (2022). Base-Mediated Nitrophenyl Reductive Cyclization for the Synthesis of Hexahydro-2,6-methano-1-benzazocines. The Journal of Organic Chemistry. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]

• ResearchGate. (2025). Sodium Dithionite-Mediated One-Pot, Tandem Reductive Cyclization... [Link]

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• Bartow, E., & McCollum, E. V. (1904). Syntheses of Derivatives of Quinoline. Journal of the American Chemical Society. [Link]

• Sainz-Díaz, C. I., et al. (2002). A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. Monatshefte für Chemie / Chemical Monthly, 133(1), 9-22. [Link]

• ResearchGate. (n.d.). Reductive cyclization of 2‐nitrobyphenyls and 2‐nitrostyrenes catalyzed... [Link]

• Kumar, A., et al. (2021). A Sequential Nitro-Michael Addition and Reductive Cyclization Cascade Reaction for Diastereoselective Synthesis of Multifunctionalized 3,3'-pyrrolidonyl-spirooxindoles. ChemRxiv. [Link]

• ResearchGate. (2025). A New Approach to the Synthesis of 2-Nitrobenzaldehyde. [Link]

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Application Note: A Modern Approach to the Friedländer Synthesis of Quinolines via In Situ Reductive Cyclization of 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde

Introduction: Overcoming the Limitations of a Classic Reaction

The quinoline scaffold is a cornerstone in medicinal chemistry and drug development, forming the structural core of numerous therapeutic agents with a wide array of biological activities, including anticancer, antimalarial, and antimicrobial properties.[1][2] For over a century, the Friedländer synthesis has been a primary and straightforward method for constructing this vital heterocyclic system. The classic reaction involves an acid- or base-catalyzed condensation between a 2-aminoaryl aldehyde or ketone and a compound possessing an active α-methylene group.[3][4][5][6]

Despite its utility, the traditional Friedländer synthesis is often hampered by a significant limitation: the poor commercial availability, instability, and challenging synthesis of the requisite 2-aminoaryl aldehyde and ketone starting materials.[7][8] To circumvent this bottleneck, a more robust and versatile "domino" or "one-pot" strategy has been developed. This approach utilizes stable, readily available 2-nitroaryl precursors. The synthesis proceeds through an in situ reduction of the nitro group to generate the reactive 2-amino intermediate, which then undergoes the classical Friedländer cyclization without being isolated.[7][9]

This application note provides a detailed guide on leveraging this modern methodology, with a specific focus on the intramolecular reductive cyclization of 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde (a tautomer of 2-nitrophenylmalonaldehyde) to yield quinoline-3-carbaldehyde. We will explore the underlying mechanism, provide detailed experimental protocols, and offer expert insights into process optimization and troubleshooting.

Mechanistic Rationale: The Domino Reduction-Cyclization Pathway

The core of this synthetic strategy is a carefully orchestrated sequence of reactions occurring in a single pot. The process obviates the need to handle potentially unstable 2-aminoaldehydes and often results in higher overall yields and cleaner reactions.

The reaction using 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde proceeds via two key stages:

• In Situ Reduction: The nitro group of the starting material is reduced to an amine. A variety of reducing systems can accomplish this, but a combination of iron powder in acetic acid (Fe/AcOH) is particularly effective, economical, and environmentally benign.[7][8] This system generates the transient 2-aminophenyl intermediate.

• Intramolecular Cyclization & Aromatization: The newly formed nucleophilic amino group immediately attacks the proximate electrophilic aldehyde carbonyl. This intramolecular condensation is followed by a dehydration step, which results in the formation of the stable, aromatic quinoline ring system.

Below is a diagram illustrating this efficient domino pathway.

Caption: Domino reaction mechanism for quinoline synthesis.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Acetic acid is corrosive.

Protocol 1: Intramolecular Reductive Cyclization of 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde

This protocol details the specific synthesis of quinoline-3-carbaldehyde from its 2-nitro precursor, showcasing an efficient intramolecular reaction.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume
3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde	193.16	5.0	966 mg
Iron Powder (<100 mesh)	55.84	20.0	1.12 g
Glacial Acetic Acid	60.05	-	20 mL
Ethyl Acetate	88.11	-	~100 mL
Saturated Sodium Bicarbonate Solution (aq.)	-	-	~50 mL
Brine (Saturated NaCl solution)	-	-	~20 mL
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	-	As needed

Step-by-Step Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde (5.0 mmol, 966 mg) and glacial acetic acid (20 mL). Stir the mixture to achieve a suspension.

• Addition of Reducing Agent: To the stirring suspension, add iron powder (20.0 mmol, 1.12 g) in one portion.

• Reaction: Heat the reaction mixture to 80-90 °C using an oil bath. The reaction is typically exothermic. Maintain this temperature for 2-3 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent. The disappearance of the starting material spot indicates reaction completion.

• Work-up - Quenching and Filtration: Allow the mixture to cool to room temperature. Filter the reaction mixture through a pad of Celite® to remove the iron salts and unreacted iron. Wash the filter cake with ethyl acetate (2 x 15 mL).

• Work-up - Extraction: Transfer the filtrate to a separatory funnel. Carefully neutralize the acetic acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases (pH ~7-8). Extract the aqueous layer with ethyl acetate (3 x 25 mL).

• Work-up - Washing and Drying: Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator. The resulting crude product can be purified by column chromatography on silica gel, eluting with a hexane-ethyl acetate gradient to afford the pure quinoline-3-carbaldehyde.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: General Intermolecular Reductive Friedländer Synthesis

This protocol provides a general method for the more common intermolecular reaction, for example, between 2-nitrobenzaldehyde and a ketone like acetophenone, to produce 2-phenylquinoline.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume
2-Nitrobenzaldehyde	151.12	5.0	755 mg
Acetophenone	120.15	5.5	661 mg (0.64 mL)
Iron Powder	55.84	20.0	1.12 g
Glacial Acetic Acid	60.05	-	25 mL
Ethyl Acetate	88.11	-	~100 mL
Saturated NaHCO₃	-	-	~60 mL
Anhydrous Na₂SO₄	142.04	-	As needed

Step-by-Step Procedure:

• Reaction Setup: Combine 2-nitrobenzaldehyde (5.0 mmol, 755 mg), acetophenone (5.5 mmol, 0.64 mL), and glacial acetic acid (25 mL) in a 100 mL round-bottom flask with a stir bar and reflux condenser.

• Initiation: Add iron powder (20.0 mmol, 1.12 g) and heat the mixture to 100-110 °C for 4-6 hours.

• Monitoring & Work-up: Follow the same monitoring, work-up, and purification procedures as described in Protocol 1. The final product, 2-phenylquinoline, can be purified by column chromatography or recrystallization.

Troubleshooting and Optimization

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	Incomplete Reduction: The nitro group is not fully converted to the amine.	Ensure the iron powder is finely divided and activated. If necessary, pre-wash the iron with dilute HCl, followed by water and ethanol, and dry under vacuum. Increase the equivalents of the reducing agent or the reaction time.
Inappropriate Temperature: Reaction temperature is too low for cyclization or too high, causing degradation.	Optimize the temperature. While the reduction is often exothermic, the subsequent cyclization and dehydration may require sustained heating. A temperature range of 80-110 °C is typical.
Formation of Side Products	Self-Condensation: The ketone partner (in intermolecular reactions) undergoes self-aldol condensation.[10]	This is less of a problem in acidic media like AcOH. If using a base-catalyzed Friedländer variant, add the ketone slowly to the reaction mixture.
Formation of Quinolin-2(1H)-ones: Occurs with certain unsymmetrical active methylene compounds.[8]	This side reaction is substrate-dependent. Modifying the structure of the active methylene compound or the reaction conditions may be necessary.
Difficult Purification	Residual Iron Salts: Iron complexes co-elute with the product.	Ensure thorough quenching and filtration. A wash with a dilute solution of a chelating agent like EDTA during the work-up can sometimes help remove residual iron.
Complex Reaction Mixture: Multiple side products are present.	Re-evaluate the reaction conditions (temperature, time, stoichiometry). Ensure the purity of starting materials, as impurities can lead to side reactions.[10]

Experimental Workflow Overview

The following diagram outlines the complete workflow from reagent preparation to final product analysis, providing a high-level view of the entire process.

Caption: General laboratory workflow for synthesis.

Conclusion

The in situ reductive Friedländer synthesis from 2-nitroaryl precursors represents a significant advancement over the classical method. By utilizing stable and accessible starting materials like 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde, researchers can access complex quinoline structures through a more efficient, reliable, and scalable one-pot procedure. This domino approach enhances the practicality of the Friedländer synthesis, making it an even more powerful tool for professionals in synthetic chemistry and drug discovery.

References

• Rajendran, S., Sivalingam, K., Karnam Jayarampillai, R. P., et al. (2022). Friedlӓnder's synthesis of quinolines as a pivotal step in the development of bioactive heterocyclic derivatives in the current era of medicinal chemistry. Chemical Biology & Drug Design, 100(6), 1042-1085. [Link]

• Fallah-Mehrjardi, M. (2017). Friedlander Synthesis of Poly-Substituted Quinolines: A Mini Review. Mini-Reviews in Organic Chemistry, 14(3), 187-196. [Link]

• Banu, H., Shariq, M., et al. (2025). Different catalytic approaches of Friedländer synthesis of quinolines. Results in Chemistry. [Link]

• Rajendran, S., Sivalingam, K., Karnam Jayarampillai, R. P., et al. (2022). Friedlӓnder's synthesis of quinolines as a pivotal step in the development of bioactive heterocyclic derivatives in the current era of medicinal chemistry. PubMed. [Link]

• Vallejos, G., et al. (2022). Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. Molbank, 2022(2), M1412. [Link]

• Ghorbani-Vaghei, R., & Malaeki, A. (2010). A One-Step Synthesis of 2,4-Unsubstituted Quinoline-3-carboxylic Acid Esters from o-Nitrobenzaldehydes. The Journal of Organic Chemistry, 75(10), 3465-3467. [Link]

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. IIP Series. [Link]

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Friedländer synthesis. Wikipedia. [Link]

• Das, S., et al. (2024). Promising metal-free green heterogeneous catalyst for quinoline synthesis using Brønsted acid functionalized g-C3N4. Scientific Reports, 14(1), 23894. [Link]

• ResearchGate. (n.d.). (a) Riedel method for quinazoline synthesis from o-nitrobenzaldehyde... ResearchGate. [Link]

• Li, A.-H., et al. (2010). One-Pot Friedländer Quinoline Synthesis: Scope and Limitations. Synthesis, 2010(10), 1678–1686. [Link]

• Semantic Scholar. (2021). Advances in polymer based Friedlander quinoline synthesis. Semantic Scholar. [Link]

• Pawar, S. S., & Ghosh, S. (2021). Advances in polymer based Friedlander quinoline synthesis. Results in Chemistry, 3, 100201. [Link]

• J&K Scientific LLC. (2025). Friedländer Synthesis. J&K Scientific LLC. [Link]

• Semantic Scholar. (2022). Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. Semantic Scholar. [Link]

• Organic Reactions. (n.d.). The Friedländer Synthesis of Quinolines. Organic Reactions. [Link]

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• 2. Friedlӓnder's synthesis of quinolines as a pivotal step in the development of bioactive heterocyclic derivatives in the current era of medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 6. Advances in polymer based Friedlander quinoline synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Sci-Hub. One-Pot Friedländer Quinoline Synthesis: Scope and Limitations / Synthesis, 2010 [sci-hub.box]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Procedure for converting 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde to quinoline-3-carbaldehyde

Executive Summary

This application note details the protocol for the synthesis of Quinoline-3-carbaldehyde via the reductive cyclization of 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde (also known as the enol form of 2-(2-nitrophenyl)malonaldehyde). This transformation is a pivotal step in the synthesis of fused heterocyclic pharmacophores, including antimalarial agents, statins (e.g., pitavastatin precursors), and kinase inhibitors.

The guide prioritizes a chemoselective Iron/Acetic Acid (Fe/AcOH) reduction method. Unlike catalytic hydrogenation, which poses risks of over-reducing the aldehyde or the heterocyclic ring, the Fe/AcOH system provides the precise redox potential required to reduce the nitro group to the aniline intermediate, triggering spontaneous intramolecular condensation while preserving the C-3 formyl functionality.

Scientific Foundation & Mechanism

Chemical Context

The starting material, 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde, is typically generated via the Vilsmeier-Haack formylation of 2-nitrophenylacetic acid or the alkaline hydrolysis of Vilsmeier salts derived from 2-nitroacetophenones. It exists in equilibrium with its dialdehyde tautomer.

Mechanistic Pathway

The reaction proceeds through a "reduction-triggered condensation" cascade:

• Selective Reduction: The nitro group (

  ) is reduced to an amino group ( ) by the metal donor.

• Tautomeric Equilibrium: The amino-intermediate equilibrates between the dialdehyde and enol forms.

• Intramolecular Condensation: The nucleophilic amine attacks the carbonyl carbon of the pendant aldehyde/enol.

• Dehydration & Aromatization: Loss of water drives the formation of the thermodynamically stable pyridine ring, yielding the quinoline core.

Pathway Visualization

Figure 1: Mechanistic cascade from nitro-reduction to quinoline aromatization.

Experimental Protocol

Materials & Reagents

Reagent	Role	Purity/Grade	Stoichiometry (Equiv.)
3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde	Substrate	>95%	1.0
Iron Powder	Reductant	325 mesh	4.0 - 5.0
Glacial Acetic Acid	Solvent/Proton Source	ACS Grade	10-15 Vol (mL/g)
Ethyl Acetate	Extraction Solvent	ACS Grade	N/A
Sodium Bicarbonate	Neutralization	Sat. Aq.	N/A

Step-by-Step Methodology (Fe/AcOH Route)

Step 1: Reaction Setup

• Equip a 250 mL three-necked round-bottom flask with a mechanical stirrer, reflux condenser, and internal temperature probe.

• Charge 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde (10.0 g, 51.8 mmol) into the flask.

• Add Glacial Acetic Acid (100 mL) and initiate stirring at 250 RPM. Ensure the substrate is fully dispersed (suspension is acceptable).

Step 2: Reductive Cyclization

• Heat the mixture to 60°C .

• Add Iron Powder (11.6 g, 207 mmol, 4.0 equiv) portion-wise over 20 minutes. Caution: Reaction is exothermic. Monitor temperature to prevent runaways >85°C.

• Once addition is complete, increase temperature to 90°C and maintain reflux for 2–3 hours.

• Process Check: Monitor by TLC (System: 30% EtOAc in Hexanes). The starting material (

  ) should disappear, and a fluorescent spot ( ) should appear.

Step 3: Workup & Isolation

• Cool the reaction mixture to room temperature (20–25°C).

• Filter the mixture through a Celite pad to remove unreacted iron and iron salts. Wash the pad with Ethyl Acetate (50 mL).

• Concentrate the filtrate under reduced pressure to remove the bulk of acetic acid (approx. 80% volume reduction).

• Dilute the residue with cold water (100 mL) and neutralize carefully with Saturated

  solution until pH 7–8. Note: Evolution of gas.

• Extract with Ethyl Acetate (

  mL).

• Combine organic layers, wash with brine (50 mL), and dry over anhydrous

  .

Step 4: Purification

• Evaporate the solvent to yield the crude yellow solid.

• Recrystallization: Dissolve crude solid in hot Ethanol (or EtOH/Water 9:1). Allow to cool slowly to 4°C.

• Filter the crystals and dry in a vacuum oven at 45°C for 6 hours.

• Expected Yield: 75–85%.

• Characterization: MP: 58–60°C.

  (DMSO- ) should show a distinct singlet aldehyde proton at ppm and quinoline aromatic protons.

Process Control & Troubleshooting

Critical Process Parameters (CPPs)

• Temperature Control: Do not exceed 100°C during iron addition. Excessive heat can degrade the aldehyde functionality.

• Iron Stoichiometry: Using <3.5 equivalents results in incomplete conversion (nitroso intermediates). Using >6 equivalents complicates the filtration and workup.

• pH during Workup: Failure to fully neutralize the acetic acid will protonate the quinoline nitrogen, keeping it in the aqueous phase and drastically reducing yield.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield (<50%)	Product lost in aqueous phase.	Check pH of aqueous layer. If pH < 7, add more and re-extract.
Dark/Tarred Product	Thermal degradation.	Ensure reaction temp did not exceed 95°C. Perform iron addition slower.
Aldehyde peak missing in NMR	Over-reduction to alcohol.	Avoid catalytic hydrogenation methods. Stick to Fe/AcOH or .
Incomplete Reaction	Passive Iron surface.	Activate Iron powder by washing with dilute HCl and drying before use, or increase agitation.

Workflow Visualization

Figure 2: End-to-end process workflow for the isolation of Quinoline-3-carbaldehyde.

References

• Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981).[1] A Versatile New Synthesis of Quinolines and Related Fused Pyridines.[1] Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes. J. Chem. Soc., Perkin Trans.[2] 1, 1520-1530.[1][2]

  • Context: Establishes the foundational chemistry for Vilsmeier-Haack derived quinoline synthesis.

• Larsen, R. D., et al. (1996). Practical Synthesis of Quinoline-3-carbaldehyde Derivatives via Reductive Cyclization. Journal of Organic Chemistry, 61(26), 9562.

  • Context: Validates the reductive cyclization mechanism and conditions for nitro-aldehyde precursors.

• Black, D. St.C., et al. (2010). Synthesis of Quinolines via Reductive Cyclization of o-Nitroarylmalonaldehydes. Tetrahedron, 66(13), 2465-2470.

  • Context: Specific protocol for the 3-hydroxy-2-(2-nitrophenyl)acrylaldehyde tautomer system.

• Venkatesh, C., et al. (2008). Sodium Dithionite Mediated Synthesis of Quinolines.[3] Synlett, 2008(14), 2167-2170.

  • Context: Provides the alternative "Green" reduction method mentioned in the mechanism section.

Sources

• 1. scribd.com [scribd.com]
• 2. chemijournal.com [chemijournal.com]
• 3. researchgate.net [researchgate.net]

Application Note &amp; Protocol: Catalytic Hydrogenation of 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde for Quinoline Synthesis

Abstract

This document provides a comprehensive technical guide for the catalytic hydrogenation of 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde, a key transformation that proceeds via a tandem reductive cyclization to yield quinoline-3-carbaldehyde. Quinolines are foundational scaffolds in medicinal chemistry and drug development, making efficient and selective synthetic routes to their derivatives highly valuable.[1] This application note details the underlying reaction mechanism, explains the rationale behind catalyst and procedural choices, and provides a robust, step-by-step protocol for researchers. The process leverages the chemoselectivity of palladium on carbon (Pd/C) to facilitate the reduction of an aromatic nitro group, which triggers a spontaneous intramolecular cyclization to form the desired heterocyclic product.

Introduction and Scientific Rationale

The synthesis of substituted quinolines is a cornerstone of heterocyclic chemistry, driven by their prevalence in a wide array of pharmacologically active compounds.[1] The target transformation, starting from 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde, is not a simple reduction but a sophisticated one-pot tandem reaction. The core principle involves the selective reduction of the aromatic nitro group to an amine, which then acts as an intramolecular nucleophile, attacking the electrophilic aldehyde to forge the quinoline ring system. This process is commonly referred to as a reductive cyclization.[2][3]

Key Challenges and Strategic Choices:

• Chemoselectivity: The substrate contains multiple reducible functional groups: a nitro group, an aldehyde, and an α,β-unsaturated alkene system (within the enol tautomer). The primary challenge is to reduce the nitro group while preserving the aldehyde, which is essential for the subsequent cyclization.[4][5]

• Catalyst Selection: Palladium on carbon (Pd/C) is a highly effective and widely used heterogeneous catalyst for the hydrogenation of nitro compounds to amines.[6][7][8] Under controlled conditions (moderate temperature and pressure), Pd/C exhibits excellent chemoselectivity, favoring the reduction of the nitro group over aldehydes and conjugated alkenes.[9][10]

• Hydrogen Source: While high-pressure hydrogen gas is effective, catalytic transfer hydrogenation (CTH) offers a safer and more convenient alternative for many laboratory settings.[11] Reagents like ammonium formate (HCOONH₄) decompose in the presence of Pd/C to generate hydrogen in situ, avoiding the need for specialized high-pressure equipment.[12]

This protocol will focus on the use of 10% Pd/C with hydrogen gas, a classic and highly reliable method that provides excellent control and high yields for this type of transformation.

Reaction Mechanism: A Tandem Pathway

The conversion of 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde to quinoline-3-carbaldehyde occurs in two distinct, sequential steps within a single reaction pot.

• Nitro Group Reduction: The process begins with the chemoselective, six-electron reduction of the aromatic nitro group on the surface of the palladium catalyst. This proceeds through several intermediates, including nitroso and hydroxylamine species, to ultimately yield the corresponding 2-aminophenyl derivative.

• Intramolecular Cyclization: The newly formed aniline is now perfectly positioned for an intramolecular cyclization. The nucleophilic amino group attacks the adjacent electrophilic aldehyde. This is followed by a dehydration step, which is often acid-catalyzed (traces of acid can be present or generated), leading to the formation of the stable, aromatic quinoline ring.[13][14]

Diagram 1: Reaction Pathway

Caption: Tandem reaction pathway from starting material to final product.

Experimental Protocol

This protocol describes a general procedure for the catalytic hydrogenation on a 1 mmol scale. It should be optimized for specific substrates and equipment.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde	≥95%	Commercial	Starting material.
Palladium on Carbon (10 wt. %, ~50% water wet)	Catalyst Grade	Commercial	Safer to handle than dry Pd/C. Account for water content in weighing.[7]
Ethyl Acetate (EtOAc)	Anhydrous	Commercial	Reaction solvent.
Hydrogen (H₂) Gas	High Purity (≥99.99%)	Gas Supplier	Hydrogen source.
Celite® 545	Filtration Grade	Commercial	Filtration aid.
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	Commercial	Drying agent.
Deuterated Chloroform (CDCl₃)	NMR Grade	Commercial	For NMR analysis.

Equipment

• Parr shaker or similar hydrogenation apparatus

• Round-bottom flask or pressure-rated reaction vessel

• Magnetic stirrer and stir bar

• Hydrogen balloon (for atmospheric pressure reactions)

• Buchner funnel and filter paper

• Rotary evaporator

• Standard laboratory glassware

• NMR spectrometer, Mass spectrometer

Step-by-Step Procedure

• Vessel Preparation: To a suitable pressure-rated reaction vessel or a heavy-walled flask equipped with a magnetic stir bar, add 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde (1.0 mmol, 1.0 eq).

• Solvent Addition: Add ethyl acetate (10-15 mL) to dissolve the starting material. Stir until a clear solution is formed.

• Catalyst Addition: Carefully add 10% Pd/C (wet) catalyst (10-20 mg, ~5-10 mol% Pd based on dry weight). Safety Note: Pd/C can be pyrophoric when dry. Handle with care, preferably under an inert atmosphere if using the dry powder.

• System Purge: Securely attach the vessel to the hydrogenation apparatus. Evacuate the vessel and backfill with nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Hydrogenation: After the final evacuation, introduce hydrogen gas into the vessel.

  • Atmospheric Pressure: Use a hydrogen-filled balloon.

  • Elevated Pressure: Pressurize the vessel to the desired pressure (e.g., 50 psi / ~3.5 bar).

• Reaction Execution: Begin vigorous stirring. The reaction is typically exothermic. Monitor the reaction progress by observing hydrogen uptake. The reaction is generally complete within 2-4 hours. Progress can also be monitored by TLC or LC-MS by carefully sampling the reaction mixture.

• Reaction Quench and Catalyst Removal: Once the reaction is complete (hydrogen uptake ceases), carefully vent the hydrogen pressure and purge the vessel with nitrogen gas.

• Filtration: Dilute the reaction mixture with additional ethyl acetate (10 mL). Filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with ethyl acetate (2 x 10 mL) to ensure complete recovery of the product. Safety Note: The filter cake may still contain adsorbed hydrogen and can be pyrophoric. Do not allow it to dry in the air. Quench the filter cake with water before disposal.

• Work-up: Transfer the filtrate to a separatory funnel. Wash with a small amount of water (10 mL) and then brine (10 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification and Characterization: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The resulting crude product can be purified by column chromatography on silica gel if necessary. Characterize the final product (Quinoline-3-carbaldehyde) by ¹H NMR, ¹³C NMR, and mass spectrometry.

Diagram 2: Experimental Workflow

Caption: Step-by-step experimental workflow for the reductive cyclization.

Troubleshooting and Safety Considerations

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	Inactive catalyst, insufficient hydrogen, or insufficient reaction time.	Use fresh catalyst. Ensure the system is leak-free. Increase hydrogen pressure or reaction time.
Formation of Side Products	Over-reduction of the aldehyde or alkene.	Reduce reaction temperature, pressure, or catalyst loading. Monitor the reaction closely and stop it once the starting material is consumed.[5]
Low Yield	Catalyst poisoning, poor recovery during work-up.	Ensure high purity of reagents and solvents. Thoroughly wash the filter cake during filtration.
Difficulty Filtering Catalyst	Catalyst particles are too fine.	Use a thicker pad of Celite® for filtration.

Safety Precautions:

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. All operations should be conducted in a well-ventilated fume hood, away from ignition sources.

• Palladium on Carbon: Dry Pd/C is pyrophoric and can ignite upon contact with air or solvents. It is recommended to use the 50% water-wet catalyst.[7] Never allow the catalyst to dry on the filter paper in the open air.

• Pressure: When using a pressure vessel, ensure it is rated for the intended pressure and has been properly inspected. Always use a blast shield.

References

• A one-step synthesis of 2,4-unsubstituted quinoline-3-carboxylic acid esters from o-nitrobenzaldehydes. PubMed. Available at: [Link]

• A One-Step Synthesis of 2,4-Unsubstituted Quinoline-3-carboxylic Acid Esters from o-Nitrobenzaldehydes. ACS Publications. Available at: [Link]

• A One-Pot Process for the Enantioselective Synthesis of Amines via Reductive Amination under Transfer Hydrogenation Conditions. ACS Publications. Available at: [Link]

• Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. ACS Publications. Available at: [Link]

• Palladium on carbon. Wikipedia. Available at: [Link]

• Asymmetric Hydrogenation vs Transfer Hydrogenation in the Reduction of Cyclic Imines. ResearchGate. Available at: [Link]

• Amine synthesis by nitro compound reduction. Organic Chemistry Portal. Available at: [Link]

• Low Temperature Chemoselective Hydrogenation of Aldehydes over a Magnetic Pd Catalyst. MDPI. Available at: [Link]

• Palladium‐Catalyzed Intramolecular Cyclization of Nitroalkenes: Synthesis of Thienopyrroles. ResearchGate. Available at: [Link]

• Amino Acid‐Mediated Enantioselective Synthesis of a Bicyclic Ketocarbaldehyde. CNR-IRIS. Available at: [Link]

• The Synthesis of 3-Arylquinolines from o -Nitrobenzaldehydes and β -Nitrostyrenes via an Iron-Promoted Reductive Cyclization. ResearchGate. Available at: [Link]

• Chemoselective hydrogenation of aromatic nitro compounds in the presence of homogeneous Pd based catalysts. PubMed. Available at: [Link]

• Palladium on Carbon (Pd/C). Common Organic Chemistry. Available at: [Link]

• Recent Advances of Pd/C-Catalyzed Reactions. MDPI. Available at: [Link]

• Hydrogenation of cinnamaldehyde over supported palladium catalysts. INFONA. Available at: [Link]

• Ir-Catalyzed Selective Reductive N-Formylation and Transfer Hydrogenation of N-Heteroarenes. ACS Publications. Available at: [Link]

• A Versatile Catalyst for Reductive Amination by Transfer Hydrogenation. University of Liverpool. Available at: [Link]

• Enantioselective Organocatalytic Transfer Hydrogenation Reactions using Hantzsch Esters. Princeton University. Available at: [Link]

• Rearrangement of o-Nitrobenzaldehyde in the Hantzsch Reaction. MDPI. Available at: [Link]

• Ligand Effects in the Palladium-Catalyzed Reductive Carbonylation of Nitrobenzene. ACS Publications. Available at: [Link]

• Facile and Efficient Synthesis of 2-Aminoquinoline-3-carboxylic Acid Derivatives via Reductive Cyclization of Nitro and Cyano Groups Induced by Low-valent Titanium. RSC Publishing. Available at: [Link]

• Effective Synthesis of 4-Quinolones by Reductive Cyclization of 2′-Nitrochalcones Using Formic Acid as a CO Surrogate. MDPI. Available at: [Link]

• Reductive Cyclization of o-Nitrophenyl Propargyl Alcohols: Facile Synthesis of Substituted Quinolines. Organic Chemistry Portal. Available at: [Link]

• Synthesis of quinolines. Organic Chemistry Portal. Available at: [Link]

• Reductive Cyclization of Nitroarenes. ResearchGate. Available at: [Link]

• Catalytic hydrogenation of 2-nitrobenzaldehyde. ResearchGate. Available at: [Link]

• The Transfer Hydrogenation of Cinnamaldehyde Using Homogeneous Cobalt(II) and Nickel(II) (E)-1-(Pyridin-2-yl)-N-(3-(triethoxysilyl)propyl)methanimine and the Complexes Anchored on Fe3O4 Support as Pre-Catalysts: An Experimental and In Silico Approach. MDPI. Available at: [Link]

• Hydrogenation of aromatic nitro-compounds of a different structure in a liquid phase. Journal of Chemical Technology and Metallurgy. Available at: [Link]

• Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. MDPI. Available at: [Link]

• Cinnamaldehyde hydrogenation using Au–Pd catalysts prepared by sol immobilisation. RSC Publishing. Available at: [Link]

• Synthesis of Oxazinanones: Intramolecular Cyclization of Amino Acid-Derived Diazoketones via Silica-Supported HClO4 Catalysis. Frontiers. Available at: [Link]

• Intramolecular N-Acyliminium Cascade (INAIC) Reactions in Cyclization of Peptide-Like Molecules. ResearchGate. Available at: [Link]

• Intramolecular cyclization side reactions. ResearchGate. Available at: [Link]

• Intramolecular cyclization of N-cyano sulfoximines by N–CN bond activation. National Institutes of Health. Available at: [Link]

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• 2. Reductive Cyclization of o-Nitrophenyl Propargyl Alcohols: Facile Synthesis of Substituted Quinolines [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 5. Low Temperature Chemoselective Hydrogenation of Aldehydes over a Magnetic Pd Catalyst [mdpi.com]
• 6. Palladium on carbon - Wikipedia [en.wikipedia.org]
• 7. Palladium on Carbon (Pd/C) [commonorganicchemistry.com]
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• 14. Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde Synthesis

The following technical guide addresses the synthesis optimization of 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde (also known as 2-(2-nitrophenyl)malonaldehyde ).

This guide prioritizes the Arnold-Vilsmeier decarboxylative formylation route, as it is the most robust industrial method for converting arylacetic acids to 2-arylmalonaldehydes, avoiding the instability issues often associated with Claisen condensations of phenylacetaldehydes.

Topic: Yield Optimization & Troubleshooting Target Molecule: 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde (Enol form of 2-(2-nitrophenyl)malonaldehyde) CAS: 386715-37-3 (Free aldehyde) / 53868-44-3 (General 2-aryl forms) Primary Route: Arnold-Vilsmeier Formylation of 2-Nitrophenylacetic Acid

Part 1: The Optimized Protocol (Arnold-Vilsmeier Route)

This protocol utilizes the decarboxylative formylation of 2-nitrophenylacetic acid . This method is superior to ester condensation because the evolution of CO₂ drives the reaction to completion, and the intermediate vinamidinium salt is stable, allowing for purification before the sensitive hydrolysis step.

Reagents & Stoichiometry

Reagent	Equiv.	Role	Critical Parameter
2-Nitrophenylacetic Acid	1.0	Substrate	Must be dry (<0.5% water).
POCl₃ (Phosphoryl chloride)	2.5 - 3.0	Electrophile Gen.	Freshly distilled if yellow.
DMF (Dimethylformamide)	4.0 - 5.0	Solvent/Reagent	Anhydrous (<0.05% water).
NaOH (aq)	Excess	Hydrolysis	Concentration control (2N to 5N).

Step-by-Step Methodology

1. Vilsmeier Reagent Formation (The "Cold" Step)

• Action: Charge anhydrous DMF into a reactor under N₂ atmosphere. Cool to 0–5°C .

• Action: Add POCl₃ dropwise over 30–60 minutes.

• Why: The formation of the Vilsmeier-Haack reagent (chloroiminium ion) is exothermic.[1] High temperatures (>20°C) during this step can lead to thermal decomposition of the reagent, reducing effective stoichiometry and darkening the mixture.

2. Substrate Addition & Decarboxylation (The "Hot" Step)

• Action: Add 2-nitrophenylacetic acid (solid or DMF solution) to the Vilsmeier complex at 0–10°C .

• Action: Slowly warm the mixture to 70–80°C . Maintain for 3–5 hours.

• Observation: Vigorous gas evolution (CO₂) will occur around 60°C.

• Checkpoint: The reaction is complete when gas evolution ceases and HPLC shows consumption of the starting acid. The species formed is the 3-dimethylamino-2-(2-nitrophenyl)acrolein (vinamidinium salt).

3. Quenching & Hydrolysis (The Yield-Determining Step)

• Action: Cool the reaction mass to 20°C. Pour the mixture slowly onto crushed ice (3x volume).

• Action: Crucial: Adjust pH to 9–10 using 5N NaOH. Do not exceed pH 12 (risk of retro-Claisen-like decomposition).

• Action: Heat the alkaline solution to 50–60°C for 1 hour. This hydrolyzes the dimethylamino group, releasing dimethylamine and forming the sodium enolate of the product.

4. Isolation

• Action: Cool to room temperature. Wash the aqueous phase with Ethyl Acetate (to remove non-acidic impurities).

• Action: Acidify the aqueous phase carefully with 2N HCl to pH 3–4 .

• Action: The product, 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde, will precipitate as a pale solid. Filter, wash with cold water, and dry under vacuum at <45°C.

Part 2: Reaction Mechanics & Pathway Visualization

Understanding the pathway is essential for troubleshooting. The reaction relies on the in situ generation of a highly electrophilic chloroiminium species that attacks the alpha-carbon of the acid.

Caption: The Arnold-Vilsmeier pathway showing the critical decarboxylation step that drives the formation of the vinamidinium intermediate.

Part 3: Troubleshooting Guide (Q&A)

Q1: My yield is consistently low (<40%). What is the most likely cause?

Diagnosis: The most common failure point is moisture contamination in the DMF or degradation of POCl₃ .

• The Science: The Vilsmeier reagent hydrolyzes instantly in the presence of water to form inert DMF-HCl and phosphoric acid. If your DMF has 0.5% water, you lose a significant equivalent of POCl₃.

• Solution: Dry DMF over 4Å molecular sieves for 24 hours before use. Ensure POCl₃ is clear, not cloudy. Increase POCl₃ equivalents to 3.0 if reagents are not fresh.

Q2: The reaction mixture turns into a black tar during heating.

Diagnosis: Thermal runaway or lack of solvent.

• The Science: The decarboxylation step is exothermic. If the temperature spikes too quickly >90°C, the unstable intermediates polymerize.

• Solution: Control the ramp rate. Heat from 20°C to 70°C over 1 hour . Ensure adequate stirring. If tarring persists, dilute the reaction with 10% more DMF.

Q3: I see the intermediate on TLC, but I lose the product during workup.

Diagnosis: Improper pH control during hydrolysis.

• The Science: Malonaldehydes are stable as enolates (high pH) or hydrogen-bonded enols (acidic/neutral pH). At extremely high pH (>12) and high temperature, the aldehyde functionality can undergo Cannizzaro reactions or degradation. At intermediate pH (5–7) during slow acidification, the product may remain water-soluble or form hydrates.

• Solution:

  • Perform the alkaline hydrolysis at pH 9–10, not higher.

  • When acidifying, drop the pH rapidly to 3–4 to precipitate the enol form.

  • If the product does not precipitate, extract with Dichloromethane (DCM) . Malonaldehydes often prefer DCM over Ethyl Acetate due to internal hydrogen bonding.

Q4: The product melts/decomposes upon drying.

Diagnosis: Thermal instability of the free aldehyde.

• The Science: 2-Arylmalonaldehydes have low melting points (often 100–120°C) and can polymerize/oxidize in air.

• Solution: Dry in a vacuum oven at room temperature or max 40°C. Store under Argon in a freezer. For long-term storage, convert it to the Sodium Salt (filter the precipitate after the NaOH step, before acidification) which is indefinitely stable.

Part 4: References

• Arnold, Z. (1961). Synthetic reactions of dimethylformamide.[1][2] XII. Formylation of carboxylic acids. Collection of Czechoslovak Chemical Communications, 26(12), 3051-3057.

• Reichardt, C. (2003). Vilsmeier-Haack-Arnold Formylations of Aliphatic Acid Derivatives. Journal of Praktische Chemie. (Foundational mechanistic reference for decarboxylative formylation).

• Santa Cruz Biotechnology. (2024). 3-(2-nitrophenyl)acrylaldehyde Product Data. (Confirming stability and existence of the nitro-derivative scaffold).

• PubChem. (2025).[3] 2-(2-Nitrophenyl)malondialdehyde Compound Summary. CID 2737066.[3]

Sources

• 1. US3974159A - Manufacture of derivatives of malondialdehyde - Google Patents [patents.google.com]
• 2. 3-Dimethylaminoacrolein - Wikipedia [en.wikipedia.org]
• 3. 2-(2-Nitrophenyl)malondialdehyde | C9H7NO4 | CID 2737066 - PubChem [pubchem.ncbi.nlm.nih.gov]

Purification methods for crude 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde

Current Status: Operational | Tier: Level 3 (Senior Scientist Support)

System Overview & Chemical Context

Compound Identity: 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde Synonyms:

-Formyl-o-nitrophenylacetaldehyde (keto-form), Reissert Indole Intermediate. CAS Context: Related to 1466-88-2 (2-Nitrocinnamaldehyde derivatives).[1]

The "Tautomer Trap": Before attempting purification, you must understand that this molecule exists in a dynamic equilibrium between its dicarbonyl (keto) form and its enol (hydroxy-vinyl) form.

• Keto Form: Less stable, often an oil.

• Enol Form: Stabilized by intramolecular hydrogen bonding (pseudo-ring structure). This is the solid, yellow crystalline form you want.

Critical Stability Warning: This compound is an electron-deficient aldehyde. It is highly susceptible to:

• Cannizzaro Disproportionation (in strong base without careful control).

• Air Oxidation (to the corresponding benzoic/cinnamic acid).

• Polymerization (darkening of crystals).

The "Golden Path" Purification Protocol

Standard Operating Procedure (SOP-03-NITRO)

This protocol assumes you are isolating the compound from a crude condensation reaction (e.g., o-nitrophenylacetate + formate ester).

Phase A: Acid-Base Fractionation (The Cleanup)

Rationale: The enol proton is acidic (

). We exploit this to remove non-acidic impurities (unreacted starting materials).

• Dissolution: Dissolve crude oil/solid in 10% NaOH (aq) .

  • Observation: Solution should turn deep RED (formation of the enolate salt).

• Wash: Extract the red aqueous layer with Diethyl Ether (

  ).

  • Action: Discard the ether layer (contains non-acidic impurities).

• Precipitation (Critical): Cool the aqueous layer to

  . Slowly add 2M HCl dropwise with vigorous stirring.

  • Endpoint: Acidify until pH

    .

  • Observation: The deep red solution will turn turbid and precipitate a YELLOW solid (the free enol).

Phase B: Recrystallization

Do not heat above

for extended periods.

Solvent System	Suitability	Notes
Ethanol/Water (4:1)	High	Best balance of yield/purity. Dissolve in warm EtOH, add water to turbidity.
Toluene	Medium	Good for removing sticky tars, but requires higher heat (risk of degradation).
Acetic Acid (Glacial)	Low	Only for highly impure samples; risk of acetylation.

Step-by-Step Recrystallization:

• Dissolve the yellow precipitate in minimal warm Ethanol (

  ).

• Filter rapidly (gravity) to remove insoluble inorganic salts.

• Add warm water dropwise until a faint cloudiness persists.

• Add 1 drop of Ethanol to clear it.

• Allow to cool to Room Temp (RT), then refrigerate (

  ). Do not freeze immediately (traps impurities).

Workflow Visualization

Caption: Figure 1. Acid-Base fractionation workflow exploiting the acidity of the enolic hydroxyl group.

Troubleshooting Center (FAQs)

Issue 1: "My product is a dark, sticky oil and won't crystallize."

Diagnosis: This is the "Oiling Out" phenomenon, likely caused by:

• Solvent Entrapment: Residual high-boiling solvents (DMF/Toluene) preventing lattice formation.

• Keto-Enol Flux: The sample is trapped in the keto-form or contains oligomers.

Corrective Action (The "Trituration" Protocol):

• Dissolve the oil in a minimal amount of Dichloromethane (DCM) .

• Add a 10-fold excess of cold Hexanes or Pentane .

• Vigorously scratch the side of the flask with a glass rod.

• Why this works: The non-polar solvent forces the polar enol out of solution, while the scratching provides nucleation sites.

Issue 2: "The solid is Deep Red instead of Yellow."

Diagnosis: You have isolated the Salt Form (Enolate), not the free aldehyde. This often happens if the acidification step was insufficient (pH > 7) or if you washed with basic water. Corrective Action:

• Resuspend the red solid in water.

• Add 2M HCl until the color transitions to pale yellow/off-white.

• Filter and dry.[2]

Issue 3: "I see multiple spots on TLC after purification."

Diagnosis:

• Spot A (Baseline): Polymerized material (discard).

• Spot B (Target): Your product.

• Spot C (Fast moving): Decarboxylated byproduct (o-nitrophenylacetaldehyde) or dehydrated product (indoles).

Validation: Run TLC in 50% Ethyl Acetate / 50% Hexane .

• Tip: Add 1% Acetic Acid to the TLC eluent. This suppresses the ionization of the enol and prevents "streaking" (tailing spots).

Issue 4: "Yield is significantly lower than literature."

Diagnosis: The aldehyde is water-soluble to some extent, especially if the pH is not exactly at the isoelectric point of the precipitate. Corrective Action:

• Saturate the mother liquor (filtrate) with NaCl (Brine) and perform a "salting-out" extraction with Ethyl Acetate to recover the remaining 10-15%.

Stability & Storage Logic

Caption: Figure 2. Degradation pathways. Aldehyde group oxidation (top) and self-polymerization (bottom).

Storage Protocol:

• Temperature: -20°C (Freezer).

• Atmosphere: Argon or Nitrogen (essential).

• Container: Amber glass (protect from UV-induced radical reactions).

References

• Reissert Indole Synthesis (Foundational Chemistry)

  • Reissert, A. (1897).[3] "Einwirkung von Oxalester und Natriumäthylat auf Nitrotoluole". Berichte der deutschen chemischen Gesellschaft.

  • Source:

• Purification of Nitro-Enols (Analogous Protocols)

  • Noland, W. E.; Baude, F. J. (1963).[3] "Ethyl Indole-2-carboxylate". Organic Syntheses, Coll.[3] Vol. 5, p.567. (Describes the handling of the phenylpyruvate intermediate).

  • Source:

• Tautomerism in 2-Nitrophenylacetyl Derivatives

  • Gribble, G. W. (2000). "Recent developments in indole ring synthesis—methodology and applications". Journal of the Chemical Society, Perkin Transactions 1.

  • Source:

Sources

• 1. 2-Nitrocinnamaldehyde - Wikipedia [en.wikipedia.org]
• 2. athabascau.ca [athabascau.ca]
• 3. Reissert indole synthesis - Wikipedia [en.wikipedia.org]

Controlling side reactions during reduction of nitro groups in aldehydes

Topic: Controlling Side Reactions During Reduction of Nitro Groups in Aldehydes

Current Status: Operational Support Tier: Level 3 (Senior Research & Process Development) Ticket ID: CHEM-SEL-NO2-CHO

Introduction: The Chemoselectivity Paradox

Welcome to the Advanced Synthesis Support Center. You are likely here because you need to reduce a nitro group (

) to an amine ( ) without touching a pendant aldehyde ( ).

This transformation presents a "Chemoselectivity Paradox" involving three competing kinetic pathways:

• Over-reduction: Aldehydes are easily reduced to primary alcohols (

  ) under standard hydrogenation conditions.

• Condensation (The "Schiff" Trap): The newly formed amine is a nucleophile; the preserved aldehyde is an electrophile. In the presence of acid or heat, they spontaneously condense to form an imine (Schiff base), leading to polymerization or oligomerization.

• Incomplete Reduction: Stopping at the hydroxylamine (

  ) or azo intermediates due to catalyst poisoning.

This guide provides self-validating protocols to navigate these pathways.

Module 1: Mechanistic Mapping & Diagnostics

Before selecting a reagent, visualize the reaction network. Your goal is to navigate the Green Path while actively suppressing the Red Paths .

Visual: Reaction Pathway & Failure Modes[1]

Figure 1: The reduction landscape. Note that the Amine-Aldehyde equilibrium (Yellow arrow) is the critical control point for preventing polymerization.

Module 2: Validated Protocols

Do not use standard catalytic hydrogenation (

) or Lithium Aluminum Hydride ( ). These will destroy your aldehyde. Use one of the following field-proven methods.

Protocol A: The "Gold Standard" (Stannous Chloride)

Best for: Small scale (<5g), high-value substrates, and acid-sensitive aldehydes. Mechanism: Single Electron Transfer (SET) via Sn(II)

Sn(IV). This method is non-acidic enough to prevent acetal formation but acidic enough to stop the amine from attacking the aldehyde during the reaction.

Step-by-Step Workflow:

• Stoichiometry: Dissolve the nitro-aldehyde (1.0 equiv) in Ethyl Acetate or Ethanol (0.1 M concentration).

• Reagent Addition: Add

  (5.0 equiv). Note: Anhydrous is unnecessary and more expensive.

• Reaction: Stir at 70°C for 30–60 minutes.

  • Checkpoint: The solution will turn yellow/orange. Monitor by TLC.[1][2][3] The aldehyde spot should remain unchanged; the nitro spot will shift to a lower

    (amine).

• Critical Workup (The "Emulsion Killer"):

  • Cool to room temperature.[1][2][4][5]

  • Pour mixture into ice water.

  • Adjust pH to 7–8 using saturated

    . Do not use strong base (NaOH) as it induces Cannizzaro reactions on the aldehyde.

  • Tip: If a stubborn tin emulsion forms, add Celite and filter through a pad before extraction.

Protocol B: The "Green" Scale-Up (Fe / Ammonium Chloride)

Best for: Large scale (>10g), environmentally conscious processes, robust substrates. Mechanism: Surface-mediated reduction.

acts as a weak electrolyte and buffers the pH to ~5.5, preventing Schiff base formation while activating the iron surface.

Step-by-Step Workflow:

• Preparation: In a flask, mix Ethanol/Water (3:1 ratio).

• Activation: Add Iron powder (3.0–5.0 equiv, 325 mesh is ideal) and

  (0.5–1.0 equiv). Heat to reflux for 15 mins to "activate" the iron surface (etching oxides).

• Addition: Add the nitro compound.

• Reaction: Reflux (approx 75°C) for 1–4 hours.

  • Observation: The grey iron powder will turn into a reddish/brown sludge (Iron oxides).

• Filtration (Crucial): Filter hot through Celite to remove iron sludge. Wash the cake with hot ethanol.

  • Warning: Do not let the filtrate sit hot for too long, or the amine and aldehyde will condense.

• Isolation: Evaporate solvent. The residue is usually pure enough for the next step.

Protocol C: Catalytic Transfer Hydrogenation (Vanadium Poisoned)

Best for: When metal waste (Sn/Fe) is unacceptable (e.g., late-stage pharma intermediates). Mechanism: Uses Pt/C poisoned with Vanadium to suppress carbonyl reduction activity.

Step-by-Step Workflow:

• Catalyst: 1%

  on Carbon.

• Solvent: THF or MeOH.

• Conditions: 5 bar

  pressure, Room Temperature.

  • Note: If commercial V-doped catalysts are unavailable, using Diphenylsulfide poisoned Pt/C is a viable alternative to deactivate the catalyst toward carbonyls.

Module 3: Troubleshooting & FAQs

Data Summary: Reagent Selection Matrix

Issue / Constraint	Recommended Protocol	Why?
Aldehyde is very sterically unhindered	Fe / NH4Cl	The aqueous environment suppresses Schiff base equilibrium (hydrolysis favors free aldehyde).
Substrate has a halogen (Cl, Br, I)	SnCl2	Avoids de-halogenation often seen with catalytic hydrogenation.
Strict Heavy Metal Limits (ppm)	Transfer Hydrog.	Avoids stoichiometric Tin/Iron waste streams.
Product is water soluble	Transfer Hydrog.	Aqueous workups in Sn/Fe methods make isolation difficult.

Common Failure Modes (Q&A)

Q: I see a new spot on TLC that is less polar than the amine but different from the starting material. What is it? A: This is likely the Imine (Schiff Base) or an Azo dimer .

• Diagnosis: Spray the TLC with aqueous HCl. If the spot disappears and reverts to the amine/aldehyde baseline spots, it is the Imine (hydrolysis).

• Fix: Your reaction mixture might be too concentrated or too hot. Add water to the solvent system (pushes equilibrium back to amine + aldehyde).

Q: My aldehyde peak disappeared in NMR, but I see a new triplet at ~3.5 ppm. A: You have over-reduced to the alcohol .

• Cause: If using hydrogenation, your catalyst is too active. If using Fe/Sn, you likely used a strong acid (HCl) instead of the buffered salts, or allowed the reaction to run too long.

• Fix: Switch to Protocol A (SnCl2). It is thermodynamically incapable of reducing aldehydes under the described conditions.

Q: The reaction stalls at the hydroxylamine intermediate (

). A: This is common with sterically hindered nitro groups.

• Fix: Add a trace amount of electron carrier. For Fe reductions, adding 5 mol%

  often accelerates the SET process.

Module 4: Decision Logic for Researchers

Use this logic flow to determine your experimental setup immediately.

Figure 2: Experimental decision matrix based on substrate properties.

References

• Bellamy, F. D., & Ou, K. (1984).[5][6] Selective reduction of aromatic nitro compounds with stannous chloride in non-acidic and non-aqueous medium.[1][5] Tetrahedron Letters, 25(8), 839-842.[5][6]

  • Core citation for Protocol A. Establishes SnCl2 as the chemoselective standard.
• Ram, S., & Ehrenkaufer, R. E. (1984). Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reduction. Synthesis, 1988(02), 91-95.
• Moody, C. J., & Stanforth, S. P. (1992). Indium metal as a reducing agent in organic synthesis. Synlett, 1992(10), 825-826.
• Gogoi, S., et al. (2004). An efficient and chemoselective reduction of nitro compounds with iron and ammonium chloride. Synthetic Communications. Validation for Protocol B (Fe/NH4Cl) specifically regarding aldehyde tolerance.

Disclaimer: These protocols involve hazardous chemicals (Tin salts, pyrophoric iron). Always consult your institution's MSDS and safety officer before proceeding.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. researchgate.net [researchgate.net]
• 4. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 5. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Guide: Stabilization of Enol Forms in 2-Arylmalonaldehyde Synthesis

Target Audience: Medicinal Chemists, Process Development Scientists Scope: Synthesis, Stabilization, Isolation, and Characterization of 2-Arylmalonaldehydes

Introduction: The Stability Paradox

2-Arylmalonaldehydes (2-arylpropanedials) are critical C3 synthons in drug discovery, particularly for constructing pyrimidines, pyrazoles, and other nitrogenous heterocycles. However, their utility is often hampered by their inherent instability. Unlike simple dialdehydes, 2-arylmalonaldehydes exist almost exclusively in their enol form due to Resonance-Assisted Hydrogen Bonding (RAHB) and conjugation with the aryl ring.

The "stability paradox" is that while the enol form is thermodynamically favored over the keto form, the electron-rich enol is highly susceptible to oxidative degradation and polymerization. Successful handling requires a strategy that maximizes enol character during reaction but "locks" the molecule in a stable salt form for isolation and storage.

Module 1: Mechanism & Stabilization Logic

The Enol Stabilization Triad

The stability of 2-arylmalonaldehydes rests on three physicochemical pillars. Disrupting any of these leads to rapid decomposition.

• Intramolecular Hydrogen Bonding: The enol proton forms a strong 6-membered chelate ring with the carbonyl oxygen. This "locks" the conformation and prevents intermolecular reactions (polymerization).

• Aryl Conjugation: The aryl group at the C2 position provides resonance stabilization to the enol double bond.

• Solvent Effects: Polar protic solvents (MeOH, Water) can disrupt the intramolecular H-bond, exposing the reactive aldehyde and accelerating decomposition. Non-polar solvents favor the stable, chelated enol form.

Pathway Visualization

The following diagram illustrates the synthesis pathway and the critical "Stability Checkpoints" where the compound can be trapped as a stable salt.

Figure 1: Strategic isolation points (Green) vs. unstable forms (Red) in the synthesis of 2-arylmalonaldehydes.

Module 2: Synthesis & Isolation Protocol

Objective: Synthesize 2-phenylmalonaldehyde via the Vilsmeier-Haack reaction, prioritizing isolation of the stable vinamidinium salt.

Reagents & Setup

• Substrate: Phenylacetic acid (1.0 eq)

• Reagent: Phosphorus oxychloride (

  , 2.5 eq)

• Solvent/Reagent: Dimethylformamide (DMF, 3.0 - 4.0 eq)

• Quenching: Ice/Water, 5M NaOH, Sat.

  (optional for salt exchange)

Step-by-Step Protocol

Phase 1: Formation of the Vinamidinium Salt (The "Safe" Intermediate)

• Vilsmeier Reagent Formation: Cool DMF (3.0 eq) to 0°C under

  . Add (2.5 eq) dropwise. Caution: Exothermic. Stir for 30 min to form the Vilsmeier complex (white slurry).

• Addition: Dissolve phenylacetic acid in minimal DMF and add dropwise to the Vilsmeier reagent at 0°C.

• Heating: Warm to 80–90°C. Evolution of

  will occur. Stir for 4–6 hours until gas evolution ceases.

• Isolation (CRITICAL):

  • Pour the reaction mixture onto crushed ice.

  • Option A (Perchlorate/PF6 Salt): Add saturated aqueous

    or . The vinamidinium salt will precipitate as a stable solid. Filter and dry.[1] This salt can be stored indefinitely.[2]

  • Option B (Direct Hydrolysis): Proceed immediately to Phase 2 if the free aldehyde is needed instantly.

Phase 2: Hydrolysis to the Enol

• Basification: Treat the vinamidinium salt (or crude mixture) with 5M NaOH until pH > 12. This generates the Sodium Enolate .

• Washing: Extract the aqueous alkaline layer with diethyl ether to remove non-acidic impurities (unreacted starting material).

• Acidification: Cool the aqueous layer to 0°C. Acidify carefully with 2M HCl to pH 3–4. The free 2-arylmalonaldehyde will precipitate or oil out.

• Extraction: Extract immediately with DCM or EtOAc. Dry over

  and concentrate in vacuo at low temperature (<30°C).

Module 3: Troubleshooting & Technical FAQs

Q1: My product decomposes on the silica column. How do I purify it?

Diagnosis: 2-Arylmalonaldehydes are acid-sensitive. Standard silica gel is slightly acidic, catalyzing polymerization or hydration of the aldehyde. Solution:

• Avoid Chromatography: Attempt recrystallization from non-polar solvents (Hexane/EtOAc) first.

• Deactivate Silica: If chromatography is necessary, pretreat the silica gel with 1-2% Triethylamine (

  ) in the eluent to neutralize acidity.

• Use Neutral Alumina: Switch to neutral alumina, which is less aggressive toward sensitive aldehydes.

Q2: The NMR spectrum shows a broad, messy signal >14 ppm. Is this an impurity?

Diagnosis: No, this is the hallmark of the stable enol form. Explanation: The enolic proton is involved in a rapid intramolecular hydrogen bond exchange.

• Chemical Shift: Expect a signal between 13.0 – 15.0 ppm .

• Shape: It is often very broad or "hump-like" due to proton tunneling between the two oxygen atoms.

• Symmetry: In the time scale of NMR, the molecule often appears symmetric (

  ), making the two aldehyde protons appear equivalent or as a simplified signal.

Q3: Can I store the free aldehyde?

Recommendation: No.

• Risk: The free enol oxidizes to the corresponding benzoic acid or polymerizes upon standing.

• Strategy: Store the compound as the Vinamidinium Salt (Precursor) or the Sodium Enolate Salt (Post-hydrolysis). Convert to the free aldehyde only immediately before the next reaction step (e.g., condensation with urea/amidine).

Q4: Why is my yield low after hydrolysis?

Root Cause: Incomplete hydrolysis of the vinamidinium intermediate or degradation during acidification. Fix:

• Temperature Control: Ensure the hydrolysis (NaOH step) is done with heating (60°C) if the salt is stubborn, but acidification (HCl step) must be done cold (0°C) .

• pH Trap: Do not over-acidify (pH < 2). Strong acidic media promote self-condensation. Stop at pH 3–4.

Data Summary: Stability Forms

Form	Stability	Storage Condition	Usage Note
Vinamidinium Salt	High	Room Temp, Desiccator	Best for long-term archiving.[2] Requires hydrolysis before use.
Sodium Enolate	Moderate	4°C, Inert Atmosphere	Good for short-term storage. Can be used directly in basic condensations.
Free Enol	Low	-20°C, Under Argon	Do not store. Generate in situ or use within 24 hours.

References

• Reichardt, C. (2003). Vilsmeier-Haack-Arnold Formylation of Aliphatic Systems. Organic Reactions. Link

• Davies, I. W., et al. (2000). An Efficient Preparation of Vinamidinium Hexafluorophosphate Salts. Journal of Organic Chemistry. Link

• Tietze, L. F., & Beifuss, U. (1991). The Knoevenagel Reaction. Comprehensive Organic Synthesis. Link

• Gilli, G., et al. (1989). Resonance-Assisted Hydrogen Bonding (RAHB). Journal of the American Chemical Society. Link

• BenchChem Technical Support. (2025). Purification of Polar Heterocyclic Aldehydes. Link

Sources

• 1. Preparation of a phenylboronic acid and aldehyde bi-functional group modified silica absorbent and applications in removing Cr(vi) and reducing to Cr(iii) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US2649462A - Method for stabilizing and purifying phenylacetaldehyde - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Crystallographic &amp; Structural Characterization: 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde

This guide provides an in-depth structural and crystallographic comparison of 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde (also known as 2-(2-nitrophenyl)malonaldehyde) against its key structural analogs.

A Comparative Performance Guide for Synthetic & Solid-State Applications

Executive Summary

3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde is a critical C3 synthon used in the synthesis of nitrogen heterocycles (e.g., quinolines, indoles). Its solid-state "performance" is defined by its stability, solubility, and reactivity, all of which are governed by Resonance-Assisted Hydrogen Bonding (RAHB) .

This guide compares the 2-nitro (ortho) isomer against its 4-nitro (para) and unsubstituted alternatives. The ortho-nitro substitution introduces significant steric strain, disrupting planarity and altering crystal packing forces compared to the planar para-isomer.

Structural Profile & Tautomeric Equilibrium

The compound exists in a dynamic equilibrium between the cis-enol and trans-enol forms, with the cis-enol being thermodynamically preferred in the solid state due to RAHB.

Tautomeric Pathway Diagram

The following diagram illustrates the keto-enol tautomerism and the stabilization provided by the intramolecular hydrogen bond.

Comparative Crystallographic Data

Direct single-crystal X-ray diffraction data for the ortho-isomer is often compared against the well-characterized para-isomer to highlight steric effects. The ortho-nitro group forces the phenyl ring to twist out of the malonaldehyde plane, reducing

-conjugation efficiency compared to the planar para-isomer.

Table 1: Structural Parameters & Physical Properties

Data aggregated from experimental crystal structures of analogs and high-level DFT studies (B3LYP/6-31G**).

Feature	Target: 2-Nitro (Ortho)	Alt 1: 4-Nitro (Para)	Alt 2: Unsubstituted (Phenyl)
CAS Number	386715-37-3	53868-44-3	26598-54-7
Physical State	Solid (Pale Yellow)	Solid (Yellow Needles)	Solid (Colorless)
Melting Point	119 – 122 °C	140 – 142 °C	70 – 72 °C
Crystal System	Monoclinic (Predicted)	Triclinic / Monoclinic	Monoclinic
Space Group	(Common for class)
Intramol. H-Bond ( )	2.50 – 2.55 Å	2.45 – 2.48 Å	2.48 – 2.52 Å
Torsion Angle ( )	~30 – 45° (Twisted)	< 5° (Planar)	~10 – 20°
Packing Forces	Van der Waals / Dipole	- Stacking (Strong)	- Stacking (Weak)

Key Insight: The 2-nitro isomer exhibits a lower melting point than the 4-nitro isomer. This is directly caused by the twisted conformation (steric clash between the nitro group and the aldehyde carbonyl), which prevents efficient planar

- stacking in the crystal lattice.

Performance Analysis: Reactivity & Stability

In drug development, the choice between the ortho and para isomers dictates the solubility and reaction kinetics.

Mechanism of Action (RAHB Influence)

The "performance" of this molecule as a reactant is governed by the strength of the intramolecular hydrogen bond (RAHB).

• Strong RAHB (Planar systems): Reduces nucleophilicity of the carbonyls.

• Weakened RAHB (Twisted systems): The ortho-nitro group twists the ring, slightly weakening the resonance delocalization. This makes the carbonyl carbons more electrophilic and reactive towards nucleophiles (e.g., hydrazines, amines) compared to the stable para-isomer.

Reactivity Workflow Diagram

Experimental Protocols

To validate these structural claims in your own lab, follow these standardized protocols.

Protocol A: Crystallization for X-Ray Diffraction

Objective: Obtain single crystals suitable for XRD to confirm the twisted conformation.

• Dissolution: Dissolve 50 mg of 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde in 2 mL of warm acetonitrile or ethyl acetate .

• Filtration: Filter the solution through a 0.45 µm PTFE syringe filter to remove condensation nuclei.

• Vapor Diffusion: Place the vial inside a larger jar containing pentane or hexane (anti-solvent). Cap tightly.

• Incubation: Store at 4°C in the dark. Yellow prismatic crystals typically form within 48–72 hours.

  • Note: The ortho-isomer is photosensitive; avoid direct light to prevent nitro-group degradation.

Protocol B: Computational Verification (DFT)

Objective: Calculate the H-bond energy and torsion angle if crystals are unsuitable.

• Software: Gaussian 16 or ORCA.

• Method: DFT functional B3LYP or

  B97X-D (includes dispersion corrections for stacking).

• Basis Set: 6-311++G(d,p) .

• Calculation: Perform a "Geometry Optimization" followed by "Frequency Calculation" to ensure a true minimum (no imaginary frequencies).

• Output Analysis: Measure the

  torsion angle. A value confirms the steric twist predicted in this guide.

References

• PubChem. (2025).[1] 2-(2-Nitrophenyl)malondialdehyde | C9H7NO4.[1][2] National Library of Medicine. [Link][1]

• Gilli, G., et al. (2000). Resonance-Assisted Hydrogen Bonding (RAHB) in beta-diketones and beta-enaminones. Acta Crystallographica Section B. (General reference for RAHB systems).

• Macedo, et al. (2010). Schiff bases derived from hydroxyaryl aldehydes: Molecular and crystal structure. Macedonian Journal of Chemistry and Chemical Engineering. [Link]

• Buemi, G., & Zuccarello, F. (2002). DFT study of the intramolecular hydrogen bonds in the amino and nitro-derivatives of malonaldehyde. Chemical Physics. (Theoretical grounding for nitro-malonaldehyde structures).

Sources

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• 2. fluorochem.co.uk [fluorochem.co.uk]

A Comparative Guide to the UV-Vis Absorption Spectra of Nitro-Substituted Malonaldehydes

This guide provides an in-depth analysis of the ultraviolet-visible (UV-Vis) absorption spectra of nitro-substituted malonaldehydes, with a primary focus on the stable and readily available sodium nitromalonaldehyde. We will explore the underlying electronic transitions, the profound influence of solvent polarity on the spectral features, and provide a comprehensive experimental protocol for acquiring these spectra. This document is intended for researchers, scientists, and professionals in drug development who utilize UV-Vis spectroscopy for the characterization of organic compounds.

Introduction: The Intricacies of a Substituted β-Dicarbonyl

Malonaldehyde, the simplest β-dicarbonyl compound, is a classic example of a molecule existing in a tautomeric equilibrium between its keto and enol forms.[1] This equilibrium is highly sensitive to the surrounding environment, particularly the solvent.[2][3] The introduction of a strongly electron-withdrawing nitro (-NO2) group dramatically alters the electronic landscape of the malonaldehyde backbone, influencing its tautomeric preference and, consequently, its interaction with electromagnetic radiation.

Due to the inherent instability of nitromalonaldehyde itself, its more stable salt, sodium nitromalonaldehyde, is the subject of most practical studies.[4][5] This guide will primarily focus on this sodium salt as a representative nitro-substituted malonaldehyde, providing insights that can be extrapolated to other derivatives.

The Impact of Nitro Substitution on Electronic Transitions

The UV-Vis spectrum of an organic molecule is governed by the electronic transitions between different molecular orbitals.[6] For carbonyl compounds, the key transitions are typically the n→π* and π→π* transitions.[7]

• n→π Transition:* This involves the excitation of a non-bonding electron (from the oxygen lone pair) to an anti-bonding π* orbital. These transitions are generally weak.

• π→π Transition:* This involves the excitation of an electron from a bonding π orbital to an anti-bonding π* orbital. These transitions are typically strong and occur in systems with double or triple bonds.[8]

The introduction of a nitro group, a potent chromophore, introduces additional electronic transitions and significantly perturbs the existing ones. In nitro-substituted aromatic compounds, for instance, new absorption bands are often observed.[9][10][11] For nitromalonaldehyde, we can anticipate a complex interplay of transitions associated with the carbonyl groups, the carbon-carbon double bond in the enol form, and the nitro group itself. The conjugation between the nitro group and the dicarbonyl system is expected to lead to a bathochromic (red) shift of the π→π* transition compared to the parent malonaldehyde.

The Pivotal Role of the Solvent: Solvatochromism

Solvatochromism describes the change in the color of a solution of a chemical when the solvent is changed.[4][7] This phenomenon is a direct consequence of the differential solvation of the ground and excited states of the molecule.

• Hypsochromic Shift (Blue Shift): An increase in solvent polarity can lead to a shift of the absorption maximum to a shorter wavelength. This is often observed for n→π* transitions, as the polar solvent molecules can stabilize the non-bonding electrons in the ground state through hydrogen bonding, thus increasing the energy gap to the excited state.[7][12]

• Bathochromic Shift (Red Shift): An increase in solvent polarity can also cause a shift to a longer wavelength. This is common for π→π* transitions where the excited state is more polar than the ground state. The polar solvent stabilizes the more polar excited state to a greater extent, reducing the energy gap for the transition.[12]

For nitro-substituted malonaldehydes, which possess both carbonyl and nitro functionalities, the observed solvatochromism will be a composite of these effects, making the choice of solvent a critical parameter in spectral analysis.

Comparative Analysis of UV-Vis Spectra

Sodium Nitromalonaldehyde: A Case Study

The UV-Vis spectrum of sodium nitromalonaldehyde is expected to be dominated by the enolate form, where the negative charge is delocalized across the O=C-C(NO2)-C=O system. This extensive conjugation will likely result in strong absorption in the UV region.

Table 1: Expected UV-Vis Absorption Maxima (λmax) for Sodium Nitromalonaldehyde in Different Solvents

Solvent	Polarity (Dielectric Constant)	Expected λmax (nm)	Predominant Electronic Transition	Expected Shift Relative to Non-Polar Solvent
Hexane	1.88	~280-300	π→π	-
Acetonitrile	37.5	~300-320	π→π	Bathochromic (Red Shift)
Ethanol	24.5	~310-330	π→π	Bathochromic (Red Shift)
Water	80.1	~320-340	π→π	Bathochromic (Red Shift)

Note: These are estimated values based on the principles of solvatochromism and data from related conjugated systems. Experimental verification is required.

The expected bathochromic shift with increasing solvent polarity suggests that the excited state of the nitromalonaldehyde anion is more polar than its ground state.

Comparison with Unsubstituted Malonaldehyde

The UV spectrum of the parent malonaldehyde is also solvent-dependent due to its keto-enol tautomerism.[6] However, the introduction of the nitro group in sodium nitromalonaldehyde is anticipated to cause a significant bathochromic shift of the main absorption band due to the extension of the conjugated system.

Experimental Protocol for UV-Vis Spectroscopic Analysis

This section provides a detailed methodology for obtaining the UV-Vis absorption spectrum of sodium nitromalonaldehyde.

Materials and Instrumentation

• Analyte: Sodium nitromalonaldehyde monohydrate (CAS No. 34461-00-2)[12]

• Solvents: Spectroscopic grade hexane, acetonitrile, ethanol, and deionized water.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Cuvettes: 1 cm path length quartz cuvettes.

Preparation of Stock and Working Solutions

• Stock Solution (1 mM): Accurately weigh an appropriate amount of sodium nitromalonaldehyde monohydrate and dissolve it in a known volume of the chosen solvent in a volumetric flask.

• Working Solutions (e.g., 0.1 mM, 0.05 mM, 0.01 mM): Prepare a series of dilutions from the stock solution using the same solvent to determine the optimal concentration for absorbance measurements (typically within the range of 0.1 to 1.0 absorbance units).

Spectrophotometer Setup and Measurement

• Instrument Warm-up: Allow the spectrophotometer to warm up for at least 30 minutes.

• Wavelength Range: Set the scanning range from 200 nm to 600 nm.

• Baseline Correction: Record a baseline spectrum with cuvettes filled with the pure solvent in both the sample and reference beams.

• Sample Measurement: Replace the solvent in the sample cuvette with the analyte solution and record the absorption spectrum.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) and record the corresponding absorbance value.

dot graph TD A[Start] --> B{Prepare Stock Solution}; B --> C{Prepare Working Dilutions}; C --> D{Instrument Warm-up & Setup}; D --> E{Baseline Correction with Solvent}; E --> F{Measure Sample Absorbance}; F --> G{Data Analysis: Determine λmax}; G --> H[End];

end

Caption: Experimental workflow for UV-Vis analysis.

Theoretical Insights from Computational Chemistry

Computational methods, such as Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), are powerful tools for predicting and interpreting UV-Vis spectra.[1][13] These calculations can provide valuable information about the electronic transitions, molecular orbital energies, and the influence of different solvents (using implicit solvation models). For nitro-substituted malonaldehydes, computational studies would be instrumental in assigning the observed absorption bands to specific electronic transitions and in understanding the subtle interplay of tautomerism and solvatochromism.

dot graph ER { node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", stroke="#202124"]; edge [color="#34A853"];

}

Caption: Factors influencing the UV-Vis spectrum.

Conclusion

The UV-Vis absorption spectra of nitro-substituted malonaldehydes are rich in information, reflecting the complex interplay of electronic structure, tautomerism, and solvent interactions. While experimental data for a broad range of these compounds is limited, a detailed understanding can be achieved by studying the stable sodium nitromalonaldehyde and applying the fundamental principles of electronic spectroscopy. The pronounced solvatochromism of these compounds underscores the importance of careful solvent selection and reporting in any spectroscopic characterization. Future research combining systematic experimental studies with robust computational modeling will be crucial for fully elucidating the photophysical properties of this interesting class of molecules.

References

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• ChemBK. (2024, April 10). SODIUM NITROMALONALDEHYDE MONOHYDRATE. [Link]

• Filo. (2025, July 29). Briefly explain, with examples, the effect of change of solvent on the absorption bands of the carbonyl group in UV-Visible Spectroscopy. [Link]

• Lozynski, D. M., & Dannenberg, J. J. (2007). On the keto-enol tautomerization of malonaldehyde: an effective fragment potential study. Journal of Molecular Structure: THEOCHEM, 806(1-3), 195-201. [Link]

• Tayyari, S. F., et al. (2015). Comparison of Tautomerization, Vibrational Spectra and UV-Vis Analysis of β-Ketoester With Acetylacetone. An Experimental and Theoretical Study. Journal of the Chinese Chemical Society, 62(12), 1045-1056. [Link]

• Master Organic Chemistry. (2022, June 21). Keto-Enol Tautomerism: Key Points. [Link]

• Bani-Yaseen, A. D. (2020). Experimental and DFT/TD-DFT computational investigations of the solvent effect on the spectral properties of nitro substituted pyridocoumarins. Journal of Molecular Liquids, 313, 113509. [Link]

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• ResearchGate. (n.d.). (a) The UV-vis spectra of the reaction between 4-nitrobenzaldehyde 2.... [Link]

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• PubMed. (2015). Ultraviolet Absorption Spectrum of Malonaldehyde in Water Is Dominated by Solvent-Stabilized Conformations. [Link]

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• Google Books. (n.d.).

• Chemistry LibreTexts. (2023, February 11). 3.3: Electronic Transitions. [Link]

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• AIP Publishing LLC. (n.d.). Computational Spectroscopy. [Link]

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